Cas no 140367-39-1 (Benzene, 1-ethoxy-2-[1-(4-methoxyphenyl)cyclopentyl]-)

Benzene, 1-ethoxy-2-[1-(4-methoxyphenyl)cyclopentyl]- structure
140367-39-1 structure
Product Name:Benzene, 1-ethoxy-2-[1-(4-methoxyphenyl)cyclopentyl]-
CAS No:140367-39-1
MF:C20H24O2
MW:296.403366088867
CID:1297799
PubChem ID:15094900
Update Time:2025-04-20

Benzene, 1-ethoxy-2-[1-(4-methoxyphenyl)cyclopentyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethoxy-2-[1-(4-methoxyphenyl)cyclopentyl]-
    • 1-ethoxy-2-[1-(4-methoxyphenyl)cyclopentyl]benzene
    • 140367-39-1
    • DTXSID60568136
    • Inchi: 1S/C20H24O2/c1-3-22-19-9-5-4-8-18(19)20(14-6-7-15-20)16-10-12-17(21-2)13-11-16/h4-5,8-13H,3,6-7,14-15H2,1-2H3
    • InChI Key: DEMXFPIDTCNFHC-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1C1(C2C=CC(=CC=2)OC)CCCC1

Computed Properties

  • Exact Mass: 296.17772
  • Monoisotopic Mass: 296.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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